4-(4-Nitrophenylacetyl)morpholine

• Molecular Formula: C12H14N2O4
• Molecular Weight: 250.25 g/mol
• IUPAC Name: 1-morpholin-4-yl-2-(4-nitrophenyl)ethanone
• InChI: InChI=1S/C12H14N2O4/c15-12(13-5-7-18-8-6-13)9-10-1-3-11(4-2-10)14(16)17/h1-4H,5-9H2
• InChI Key: XEWJEPSXWNILMA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CC2=CC=C(C=C2)[N+](=O)[O-]
• CAS No.: 50508-40-2

Description

4-(4-Nitrophenylacetyl)morpholine is a useful research compound. Its molecular formula is C12H14N2O4 and its molecular weight is 250.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A room temperature solution of 1.8839 gms. (4-Nitro-phenyl)-acetic acid in tetrahydrofuran (5 mL) is treated with 1.8069 gms. 1′,1′-carbonyl-diimidizole. The reaction mixture is stirred for 1 h. The reaction mixture is then treated with 1.0 mL morpholine. The reaction is heated overnight at 35° C. The reaction is then allowed to cool to room temperature, and is made basic with the addition of saturated aqueous sodium bicarbonate. The resulting mixture is extracted with ethyl acetate. The aqueous layer is re-extracted four more times with ethyl acetate. The combined organics are evaporated to dryness in vacuo. The crude product residue is then chromatographed by flash silica gel chromatography using 60% ethyl acetate in hexanes as the eluant. Following evaporation of solvent, 1-morpholin-4-yl-2-(4-nitro-phenyl)-ethanone is isolated as a white solid in the amount of 1.4009 gms.